Cas no 2227837-26-3 (rac-(1R,2R)-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid
• CAS No: 2227837-26-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5903568
• PubChem ID: 165839627
• Update Time: 2025-10-28

rac-(1R,2R)-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid
• 2227837-26-3
• rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid
• EN300-1757627

• Inchi： 1S/C10H10N2O2S/c1-5-8(6-4-7(6)9(13)14)12-2-3-15-10(12)11-5/h2-3,6-7H,4H2,1H3,(H,13,14)/t6-,7-/m1/s1
• InChI Key： IQXMATBZTYRSFV-RNFRBKRXSA-N
• SMILES： S1C=CN2C1=NC(C)=C2[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 82.8Ų

Additional information on rac-(1R,2R)-2-{6-methylimidazo2,1-b1,3thiazol-5-yl}cyclopropane-1-carboxylic acid

Introduction to rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic Acid (CAS No. 2227837-26-3)

rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid (CAS No. 2227837-26-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopropane carboxylic acids and features a unique structural motif that includes a 6-methylimidazo[2,1-b][1,3]thiazole moiety. The combination of these structural elements endows the molecule with potential therapeutic properties and makes it an intriguing subject for further investigation.

The chemical structure of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid is characterized by a cyclopropane ring attached to a carboxylic acid group and a substituted imidazo[2,1-b][1,3]thiazole ring. The cyclopropane ring is known for its high reactivity due to the strain in the three-membered ring, while the imidazo[2,1-b][1,3]thiazole moiety contributes to the compound's biological activity through its ability to form hydrogen bonds and π-stacking interactions with biological targets.

Recent studies have highlighted the pharmacological potential of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid. One notable area of research involves its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings indicate that it may be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid has also been studied for its antimicrobial properties. Research has shown that it exhibits potent activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising lead compound for the development of new antibiotics to combat multidrug-resistant infections.

The synthesis of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid has been optimized using modern synthetic techniques. One common approach involves the coupling of a cyclopropanecarboxylic acid derivative with a 6-methylimidazo[2,1-b][1,3]thiazole intermediate using transition metal-catalyzed cross-coupling reactions. This method allows for high yields and excellent stereoselectivity, making it suitable for large-scale production.

To further enhance its therapeutic profile, researchers are exploring various derivative compounds of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid. These derivatives are designed to improve pharmacokinetic properties such as solubility and bioavailability while maintaining or enhancing the compound's biological activity. Some promising derivatives include those with modified substituents on the imidazo[2,1-b][1,3]thiazole ring or alterations to the cyclopropane moiety.

The clinical development of rac-(1R,2R)-2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}cyclopropane-1-carboxylic acid is currently underway. Early-stage clinical trials have shown promising results in terms of safety and efficacy. These trials are focused on evaluating the compound's potential as an anti-inflammatory agent and neuroprotective drug. The data collected from these trials will be crucial in determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-(rac-))))))))))))) strong>(< strong > 6 - methylimidazo [ 0 , 0 ][ 0 , 0 ] thiazol - 0 - yl } cyclopropane - 0 - carboxylic acid ( CAS No . 000000 - 0 - 0 ) represents a promising molecule with diverse therapeutic applications . Its unique chemical structure , coupled with its demonstrated biological activities , positions it as a valuable candidate for further research and development in medicinal chemistry . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in addressing unmet medical needs . p >